Cas no 74960-58-0 (2-Ethyl-3-methyl-quinoline-4-carboxylic acid)

2-Ethyl-3-methyl-quinoline-4-carboxylic acid is a quinoline derivative with a carboxyl functional group at the 4-position, along with ethyl and methyl substituents at the 2- and 3-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a key intermediate in the development of bioactive molecules. Its quinoline core offers potential for coordination chemistry and heterocyclic modifications. The carboxylic acid group enhances reactivity, enabling further derivatization through esterification, amidation, or other functional group transformations. The compound’s well-defined structure and purity make it suitable for precise applications in medicinal chemistry and material science.
2-Ethyl-3-methyl-quinoline-4-carboxylic acid structure
74960-58-0 structure
Product Name:2-Ethyl-3-methyl-quinoline-4-carboxylic acid
CAS No:74960-58-0
MF:C13H13NO2
MW:215.247823476791
MDL:MFCD02231996
CID:566312
PubChem ID:865215
Update Time:2025-05-28

2-Ethyl-3-methyl-quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylicacid, 2-ethyl-3-methyl-
    • 2-Ethyl-3-methyl-quinoline-4-carboxylic acid
    • 2-Aethyl-3-methyl-chinolin-4-carbonsaeure
    • AC1LHLKA
    • AC1Q2U6E
    • AG-G-98432
    • Enamine_005744
    • ST086592
    • SureCN3234894
    • 2-ETHYL-3-METHYL-QUINOLINE-4-CARBOXYLICACID
    • MLS000523329
    • Oprea1_406990
    • Z56983733
    • LS-09794
    • AKOS000115310
    • BAS 02538173
    • EN300-01328
    • CHEMBL1329838
    • HMS1410F02
    • SCHEMBL3234894
    • SB68931
    • 2-ethyl-3-methylquinoline-4-carboxylicacid
    • IDI1_007979
    • CS-0218550
    • Oprea1_771963
    • 2-ethyl-3-methylquinoline-4-carboxylic acid
    • 74960-58-0
    • HMS2416F04
    • SMR000123307
    • DTXSID90357717
    • MFCD02231996
    • AG-690/40701403
    • ALBB-028293
    • 2-ethyl-3-methyl-4-quinolinecarboxylic acid
    • 4-Quinolinecarboxylic acid, 2-ethyl-3-methyl-
    • G39058
    • MDL： MFCD02231996
    • Inchi： 1S/C13H13NO2/c1-3-10-8(2)12(13(15)16)9-6-4-5-7-11(9)14-10/h4-7H,3H2,1-2H3,(H,15,16)
    • InChI Key： DWQIFUQLSDIOAR-UHFFFAOYSA-N
    • SMILES： OC(C1C2C=CC=CC=2N=C(CC)C=1C)=O

Computed Properties

  • Exact Mass: 215.09469
  • Monoisotopic Mass: 214.086804
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 190-192 °C
  • Boiling Point: 362.1°C at 760 mmHg
  • Flash Point: 172.8°C
  • PSA: 50.19
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Ethyl-3-methyl-quinoline-4-carboxylic acid Security Information

2-Ethyl-3-methyl-quinoline-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM229817-1g
2-Ethyl-3-methylquinoline-4-carboxylic acid
 74960-58-0 97%
1g
 $284 2021-08-04
TRC
E925738-100mg
2-Ethyl-3-methyl-quinoline-4-carboxylic acid
 74960-58-0
100mg
 $81.00 2023-05-18
TRC
E925738-250mg
2-Ethyl-3-methyl-quinoline-4-carboxylic acid
 74960-58-0
250mg
 $150.00 2023-05-18
TRC
E925738-500mg
2-Ethyl-3-methyl-quinoline-4-carboxylic acid
 74960-58-0
500mg
 $230.00 2023-05-18
TRC
E925738-1g
2-Ethyl-3-methyl-quinoline-4-carboxylic acid
 74960-58-0
1g
 $322.00 2023-05-18
Chemenu
CM229817-1g
2-Ethyl-3-methylquinoline-4-carboxylic acid
 74960-58-0 97%
1g
 $307 2022-08-31
abcr
AB315275-500 mg
2-Ethyl-3-methyl-quinoline-4-carboxylic acid, 95%; .
 74960-58-0 95%
500MG
 €165.80 2022-06-11
abcr
AB315275-1 g
2-Ethyl-3-methyl-quinoline-4-carboxylic acid, 95%; .
 74960-58-0 95%
1g
 €189.00 2022-06-11
abcr
AB315275-5 g
2-Ethyl-3-methyl-quinoline-4-carboxylic acid, 95%; .
 74960-58-0 95%
5g
 €430.80 2022-06-11
OTAVAchemicals
3010513-100MG
2-ethyl-3-methylquinoline-4-carboxylic acid
 74960-58-0 95%
100MG
 $100 2023-07-06

2-Ethyl-3-methyl-quinoline-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:74960-58-0)2-Ethyl-3-methyl-quinoline-4-carboxylic acid
Order Number:A1176204
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:33
Price ($):232.0
Email:sales@amadischem.com

2-Ethyl-3-methyl-quinoline-4-carboxylic acid Related Literature

Related Categories

74960-58-0 (2-Ethyl-3-methyl-quinoline-4-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:74960-58-0)2-Ethyl-3-methyl-quinoline-4-carboxylic acid
A1176204
Purity:99%
Quantity:1g
Price ($):232.0
Email